Cas no 1822673-40-4 (2,6-Dichloro-4-(trifluoromethoxy)benzonitrile)

• Product Name: 2,6-Dichloro-4-(trifluoromethoxy)benzonitrile
• CAS No: 1822673-40-4
• MF: C₈H₂Cl₂F₃NO
• MW: 256.008790493011
• CID: 4727849
• Update Time: 2023-08-16

2,6-Dichloro-4-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C8H2Cl2F3NO/c9-6-1-4(15-8(11,12)13)2-7(10)5(6)3-14/h1-2H
• InChI Key： RIUBVSNOURTMSQ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=C(C=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Topological Polar Surface Area: 33